5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-methoxyphenyl)-2-furamide

• Molecular Formula: C18H18ClN3O3
• Molecular Weight: 359.8 g/mol
• IUPAC Name: 5-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]-N-(4-methoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H18ClN3O3/c1-11-17(19)12(2)22(21-11)10-15-8-9-16(25-15)18(23)20-13-4-6-14(24-3)7-5-13/h4-9H,10H2,1-3H3,(H,20,23)
• InChI Key: SAWJABSRXJGSGL-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1CC2=CC=C(O2)C(=O)NC3=CC=C(C=C3)OC)C)Cl

Description

5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-methoxyphenyl)-2-furamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-methoxyphenyl)-2-furamide is not fully understood. However, studies have shown that it interacts with specific molecular targets in cells, leading to various biological effects. For example, in cancer cells, it has been shown to inhibit the activity of certain enzymes involved in cell growth and division, leading to cell death.
Biochemical and Physiological Effects
Studies have shown that 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-methoxyphenyl)-2-furamide has various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, inhibit cell migration, and reduce tumor growth. In addition, it has been shown to have anti-inflammatory effects and to inhibit the activity of certain enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-methoxyphenyl)-2-furamide in lab experiments is its potential as a drug candidate for the treatment of various diseases. In addition, its fluorescent properties make it a useful tool for bioimaging studies. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the study of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-methoxyphenyl)-2-furamide. One direction is to further investigate its potential as a drug candidate for the treatment of cancer, inflammation, and other diseases. Another direction is to explore its use as a fluorescent probe in bioimaging and as a ligand in catalysis. Additionally, further studies are needed to better understand its mechanism of action and optimize its use in various applications.
Conclusion
In conclusion, 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-methoxyphenyl)-2-furamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand its potential and optimize its use in various applications.

Synthesis Methods

The synthesis of 5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-methoxyphenyl)-2-furamide involves the reaction between 4-chloro-3,5-dimethyl-1H-pyrazole-1-carboxylic acid and 4-methoxyphenylboronic acid in the presence of a palladium catalyst. This reaction leads to the formation of the intermediate compound, which is then reacted with furan-2-carboxylic acid to yield the final product.

Scientific Research Applications

5-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-N-(4-methoxyphenyl)-2-furamide has been studied for its potential applications in various fields of research. In the field of medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In addition, it has been studied for its potential use as a fluorescent probe in bioimaging and as a ligand in catalysis.